1-{2-[(3R*,4S*)-4-hydroxy-3,4-dimethylpiperidin-1-yl]-2-oxoethyl}-4,6-dimethylpyrimidin-2(1H)-one

• IUPAC Name: 1-[2-[(3R,4S)-4-hydroxy-3,4-dimethylpiperidin-1-yl]-2-oxoethyl]-4,6-dimethylpyrimidin-2-one
• InChI: InChI=1S/C15H23N3O3/c1-10-8-17(6-5-15(10,4)21)13(19)9-18-12(3)7-11(2)16-14(18)20/h7,10,21H,5-6,8-9H2,1-4H3/t10-,15+/m1/s1
• InChI Key: ZMRNWTOQEZUHPR-BMIGLBTASA-N
• Canonical SMILES: CC1CN(CCC1(C)O)C(=O)CN2C(=CC(=NC2=O)C)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C)O)C(=O)CN2C(=CC(=NC2=O)C)C
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

The compound is part of a broader class of chemicals known for their significant biochemical activities, which include antimicrobial properties. These compounds are often synthesized for their potential applications in various fields, including but not limited to medicinal chemistry. The synthesis and investigation of these compounds are driven by their promising biological activities and the potential for novel therapeutic applications.

Synthesis Analysis

The synthesis of related compounds involves intricate processes, such as the rearrangement of specific precursors and the treatment with aryl/heteroaryl hydrazines to yield products with desired structural features. These syntheses are carefully designed to introduce specific functional groups that contribute to the compound's biological activity (Aggarwal et al., 2013).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction and NMR spectroscopy, plays a crucial role in confirming the configuration and conformation of synthesized compounds. These techniques provide detailed insights into the arrangement of atoms within a molecule, which is critical for understanding its chemical behavior and interaction with biological targets (Cheng et al., 2011).

Chemical Reactions and Properties

The chemical reactivity of these compounds is highlighted by their ability to undergo specific reactions under certain conditions, such as bromination or heterocyclization. This reactivity is crucial for further modifications of the compound's structure, aiming at enhancing its biological activity or altering its physicochemical properties for better performance in potential applications (Ukrainets et al., 2009).

Scientific Research Applications

Structural Chemistry and Spectroscopy

Research on compounds structurally related to the specified chemical has focused on their hydrogen-bond effects, spectroscopic properties, and molecular structures through experimental and quantum chemical calculations. Studies such as those by Mansour and Ghani (2013) have investigated the molecular structure, vibrational frequencies, and electronic structures of related compounds, using techniques like FT IR, NMR, UV-Vis, and mass spectrometry, alongside theoretical DFT and HF methods (Mansour & Ghani, 2013).

Antimicrobial Activity

Compounds with structural similarities have been synthesized and evaluated for their antimicrobial properties. Aggarwal et al. (2013) synthesized derivatives and assessed their activity against various bacterial and fungal strains, highlighting the potential of these compounds as antimicrobial agents (Aggarwal, Rani, Sharma, & Aneja, 2013).

Synthesis and Biological Evaluation

There's significant interest in the synthesis of novel compounds featuring the pyrimidin-2(1H)-one structure for biological evaluation. Studies include the development of compounds for potential use as insecticidal and antimicrobial agents, with research exploring their synthesis, structure, and biological activities (Deohate & Palaspagar, 2020).

Supramolecular Structures

The study of supramolecular structures involving pyrimidine derivatives has shed light on molecular recognition processes that are crucial for pharmaceutical applications. Research has focused on the crystallization, hydrogen bonding, and molecular packing of these compounds, providing insights into their structural characteristics and potential drug interactions (Rajam, Muthiah, Butcher, Jasinski, & Glidewell, 2017).

Photochemical and Electrochemical Studies

Investigations into the photochemical and electrochemical behaviors of pyrimidine derivatives have been conducted to understand their reduction processes and potential applications in nucleic acid photochemistry. Wrona, Giziewicz, and Shugar (1975) discussed the polarographic reduction and photodissociation of dimers formed by these compounds, pointing to their significance in biochemistry and molecular biology (Wrona, Giziewicz, & Shugar, 1975).